Cas no 937624-04-9 (3-Methyl-1-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-carboxylic Acid)

• Product name: 3-Methyl-1-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-carboxylic Acid
• CAS No: 937624-04-9
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 5050126

3-Methyl-1-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid
• NE52185
• Z426041424
• 3-Methyl-1-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-carboxylic Acid

• Inchi： 1S/C13H15N3O4/c1-7(2)6-16-10-9(11(17)15(3)13(16)20)4-8(5-14-10)12(18)19/h4-5,7H,6H2,1-3H3,(H,18,19)
• InChI Key： AJWUFUKUIKPCSI-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C2=CC(C(=O)O)=CN=C2N1CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 0.9
• Topological Polar Surface Area: 90.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 219-221 °C
• Boiling Point: 496.3±55.0 °C at 760 mmHg
• Flash Point: 253.9±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Methyl-1-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methyl-1-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-carboxylic Acid

Comprehensive Overview of 3-Methyl-1-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic Acid (CAS No. 937624-04-9)

3-Methyl-1-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic Acid (CAS No. 937624-04-9) is a specialized heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the pyridopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both carboxylic acid and dioxo functional groups enhances its reactivity, making it a valuable intermediate in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of pyridopyrimidine derivatives in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Researchers are particularly interested in the compound's potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. Its structural features, including the methylpropyl side chain, contribute to improved pharmacokinetic properties, such as enhanced solubility and membrane permeability.

The synthesis of 3-Methyl-1-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic Acid involves multi-step organic reactions, often starting from pyrimidine precursors. Modern green chemistry techniques, such as microwave-assisted synthesis, are being explored to optimize yield and reduce environmental impact. This aligns with the growing demand for sustainable practices in chemical manufacturing, a key concern for industries and regulatory bodies.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure purity and confirm structural integrity, critical for its application in high-throughput screening assays. The compound's stability under various pH conditions is also a subject of ongoing research, addressing common queries about its storage and handling in laboratory settings.

In the context of drug design, 937624-04-9 serves as a scaffold for developing novel small-molecule therapeutics. Its carboxylic acid moiety allows for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability. This flexibility is particularly relevant in the era of personalized medicine, where tailored therapies are gaining traction.

The compound's potential applications extend to neurological research, with preliminary studies suggesting interactions with GABA receptors. This has sparked interest in its role in managing neurodegenerative diseases, a trending topic in biomedical forums. Additionally, its anti-oxidative properties are being investigated for cosmetic and dermatological formulations, tapping into the booming cosmeceutical market.

From a commercial perspective, CAS No. 937624-04-9 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Pricing and availability often depend on scale and purity requirements, with custom synthesis options gaining popularity. This reflects the broader shift toward on-demand chemical manufacturing, driven by the need for cost-effective and flexible supply chains.

Future research directions for this compound include exploring its structure-activity relationships (SAR) and optimizing its therapeutic index. Computational methods like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict its interactions with biological targets. These approaches align with the increasing integration of artificial intelligence in drug discovery, a frequently searched topic in scientific literature.

In summary, 3-Methyl-1-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic Acid represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structure, combined with emerging applications, positions it as a subject of continued interest across multiple scientific disciplines.